Polypyrrole nanoparticles as promising enzyme mimics for sensitive hydrogen peroxide detection†

Chemical Communications Pub Date: 2014-01-29 DOI: 10.1039/C4CC00328D

Abstract

We discovered for the first time that the polypyrrole nanoparticles possess intrinsic peroxidase-like activity, which can be employed to quantitatively monitor the H2O2 generated by macrophages.

Graphical abstract: Polypyrrole nanoparticles as promising enzyme mimics for sensitive hydrogen peroxide detection